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Cat. No.: B3028808

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Heptenol, a secondary alcohol, is a versatile organic compound with applications ranging
from the fragrance industry to its use as a solvent and chemical intermediate. A thorough
understanding of its physicochemical properties is paramount for its effective application in
research, particularly in drug development and formulation studies. This guide provides a
comprehensive overview of the core physicochemical characteristics of 2-Heptenol, detailed
experimental protocols for their determination, and a summary of its spectral data.

Physicochemical Properties

The fundamental physical and chemical properties of 2-Heptenol are summarized below.
These values represent a consensus from various reliable sources and provide a baseline for
its handling, application, and further study.

Table 1: General and Physical Properties of 2-Heptenol
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Property Value Source(s)
Molecular Formula C7H160 [1112]
Molecular Weight 116.20 g/mol [1][3]
Appearance Clear, colorless liquid [11[3]

Odor Mild, erfity, herbaceous, ae

lemon-like

Boiling Point 159-162 °C [1][2]14]
Melting Point -30.15 °C [1112]5]
Density 0.817 g/mL at 25 °C [1112]14]

Refractive Index (n20/D)

1.420

[1]

Vapor Pressure

1.6 hPa at 25 °C

[1]2]

Flash Point

64.4 °C (148 °F)

[5]

Property

Value

Source(s)

Solubility in Water

3.27-3.5glL

[1]141[5]

Solubility in Organic Solvents

Soluble in ethanol, diethyl

ether, and oils

[1]14]

LogP (Octanol-Water Partition

Coefficient)

229-23

[1]5]

Spectral Data

Spectroscopic data is crucial for the identification and structural elucidation of 2-Heptenol.

Table 3: Key Spectral Data for 2-Heptenol
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Spectrum Type

Key Peaks/Shifts

Source(s)

1H NMR (90 MHz, CDCIs)

o (ppm): 0.89 (t), 1.15 (d), 1.2-
1.5 (m), 1.74 (s), 3.75-3.82 (m)

[3]

13C NMR (25.16 MHz, CDCls)

3 (ppm): 14.07, 22.74, 23.42,
25.59, 32.01, 39.42, 68.00

[3]

Infrared (IR)

Major absorptions
characteristic of O-H and C-H

stretching.

[6]

Mass Spectrometry (MS)

Molecular ion peak and
fragmentation pattern

consistent with C7H160.

[6]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and the

synthesis of 2-Heptenol are outlined below.

Synthesis of 2-Heptenol via Reduction of 2-Heptanone

This protocol describes a common laboratory-scale synthesis of 2-Heptenol.[7]

Materials:

95% Ethanol

Deionized water

Sodium metal

1:1 Hydrochloric acid

Procedure:

Anhydrous sodium sulfate

2-Heptanone (methyl n-amyl ketone)
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 In a round-bottomed flask equipped with a reflux condenser, dissolve 2-Heptanone in a
mixture of 95% ethanol and water.[7]

e Gradually add sodium metal to the solution while cooling the flask with running water to
control the exothermic reaction.[7]

e Once the sodium has completely dissolved, add a larger volume of water and cool the
mixture.[7]

o Separate the upper oily layer containing the crude 2-Heptenol.[7]

e Wash the organic layer sequentially with a 1:1 hydrochloric acid solution and then with water.

[7]
e Dry the washed product over anhydrous sodium sulfate.[7]

» Purify the crude 2-Heptenol by fractional distillation, collecting the fraction that boils between
155-158 °C.[7]

Determination of Boiling Point (Capillary Method)

This method is a standard technique for determining the boiling point of a liquid.[8][9][10]
Materials:

e 2-Heptenol sample

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Test tube

Procedure:

o Place a small amount of 2-Heptenol into a test tube.
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 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

o Attach the test tube to a thermometer, ensuring the sample and the thermometer bulb are at
the same level.

e Heat the apparatus gently and observe the capillary tube.[9]

e The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary tube.[9] Record the temperature when the liquid re-enters the
capillary tube upon cooling.[9]

Determination of Density

The density of 2-Heptenol can be determined by measuring the mass of a known volume.[11]
[12][13]

Materials:

e 2-Heptenol sample

o Graduated cylinder or pycnometer
e Analytical balance

Procedure:

Measure the mass of a clean, dry graduated cylinder or pycnometer.[12]

Add a known volume of 2-Heptenol to the graduated cylinder or fill the pycnometer.[12]

Measure the combined mass of the container and the 2-Heptenol sample.[12]

Calculate the mass of the 2-Heptenol by subtracting the mass of the empty container.[12]

The density is calculated by dividing the mass of the sample by its volume.[11]

Determination of Solubility in Water

This protocol provides a method to determine the solubility of 2-Heptenol in water.[14][15]
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Materials:

e 2-Heptenol

o Distilled water

e Test tubes or vials

e Balance

e \ortex mixer or shaker

» Centrifuge (optional)

Procedure:

Add a measured volume of distilled water to a series of test tubes.[15]

o Add progressively larger, known masses of 2-Heptenol to each test tube.[15]

o Agitate the mixtures vigorously for a set period to ensure maximum dissolution.

» Allow the mixtures to stand and observe for the presence of an undissolved phase.

e The solubility is determined as the maximum mass of 2-Heptenol that completely dissolves
in the given volume of water.

Visualizations
Synthesis and Purification Workflow for 2-Heptenol
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Caption: Workflow for the synthesis and purification of 2-Heptenol.

Experimental Workflow for Density Determination
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Caption: Experimental workflow for determining the density of 2-Heptenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.guidechem.com/dictionary/en/543-49-7.html
http://www.orgsyn.org/demo.aspx?prep=CV2P0317
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.youtube.com/watch?v=RDbbYmT5Pac
https://www.education.com/activity/article/liquid-solubility-test/
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.benchchem.com/product/b3028808#2-heptenol-physicochemical-properties
https://www.benchchem.com/product/b3028808#2-heptenol-physicochemical-properties
https://www.benchchem.com/product/b3028808#2-heptenol-physicochemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

